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Compound of Interest

Compound Name: PNU 142300

Cat. No.: B610150 Get Quote

PNU 142300 Stability Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive information on the stability of PNU 142300 under various

storage conditions. The guides and FAQs are designed to address specific issues that may

arise during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is PNU 142300 and what is its primary mechanism of action?

PNU 142300 is one of the two major metabolites of the oxazolidinone antibiotic, linezolid. It is

formed in vivo through the oxidation of linezolid's morpholine ring.[1][2] PNU 142300 is

considered an inactive metabolite and does not possess the antibacterial activity of its parent

compound, linezolid.[3] Therefore, it does not have a direct signaling pathway or mechanism of

action related to antibacterial efficacy. Its primary relevance is in the context of linezolid's

metabolism and pharmacokinetics.

Q2: How is PNU 142300 formed from Linezolid?

PNU 142300 is formed from the metabolic oxidation of the morpholine ring of linezolid. This

biotransformation is a key pathway in the clearance of linezolid from the body.
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Metabolic conversion of Linezolid to PNU 142300.

Troubleshooting Guides
Issue: Unexpected degradation of PNU 142300 in
plasma/serum samples.
Possible Cause 1: Improper Storage Temperature.

Recommendation: Ensure samples are stored at appropriate temperatures. For long-term

storage (up to 30 days), plasma samples containing PNU 142300 have been shown to be

stable when frozen.[4][5] One study indicates stability at -80°C until analysis.

Possible Cause 2: Multiple Freeze-Thaw Cycles.

Recommendation: Minimize the number of freeze-thaw cycles. PNU 142300 in plasma has

demonstrated stability for up to three freeze-thaw cycles.[4][5] Aliquoting samples into

smaller volumes before freezing can help avoid repeated thawing of the entire sample.

Possible Cause 3: Extended Time at Room Temperature.

Recommendation: Process samples promptly. While some studies show stability for short

periods at room temperature, prolonged exposure should be avoided.
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Stability Data in Biological Matrices
The stability of PNU 142300 has been primarily evaluated in human plasma and serum, which

is critical for pharmacokinetic and therapeutic drug monitoring studies.

Condition Matrix Duration Stability Reference

Freeze-Thaw

Cycles
Plasma 3 cycles Stable [4][5]

Long-Term

Storage
Plasma Up to 30 days Stable (Frozen) [4][5]

Autosampler

Storage
Plasma Extracts Over 48 hours Stable (4°C) [4]

Short-Term

Storage
Serum 4 hours

Stable (Room

Temp)

Long-Term

Storage
Serum At least 3 weeks Stable (-40°C)

Autosampler

Storage
Serum 8 hours Stable (10°C)

Stability of PNU 142300 as a Chemical Substance
Currently, there is limited publicly available data on the stability of PNU 142300 as a pure solid

or in various non-biological solutions. Most research has focused on its stability within

biological matrices for analytical purposes.[6]

For researchers working with PNU 142300 as a chemical standard or in formulations, it is

advisable to perform in-house stability studies under specific experimental conditions. In the

absence of direct data for PNU 142300, information on its parent compound, linezolid, may

offer some preliminary guidance, though it should be interpreted with caution as the stability

profiles of a parent drug and its metabolite can differ significantly.[6]

Experimental Protocols
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Protocol: Stability Assessment of PNU 142300 in Plasma
This protocol outlines a general procedure for assessing the stability of PNU 142300 in plasma,

based on methodologies described in published research.[4][5]

Sample Preparation

Stability Testing Conditions

Sample Analysis

Data Evaluation

Spike blank plasma with known concentrations of PNU 142300

Freeze-Thaw: Subject samples to 3 cycles of freezing and thawing Long-Term: Store samples frozen for a specified period (e.g., 30 days) Short-Term: Keep samples at room temperature for a specified period

Protein precipitation (e.g., with acetonitrile)

UPLC or UPLC-MS/MS analysis

Compare concentrations of stored samples to freshly prepared controls

Calculate percent recovery

Click to download full resolution via product page

Workflow for PNU 142300 stability testing in plasma.

Methodology:

Sample Preparation: Spike blank human plasma with known concentrations of PNU 142300
to prepare quality control (QC) samples at low, medium, and high concentrations.

Stability Conditions:

Freeze-Thaw Stability: Subject aliquots of QC samples to three cycles of freezing (e.g., at

-20°C or -80°C) and thawing at room temperature.

Long-Term Stability: Store aliquots of QC samples at a frozen temperature (e.g., -20°C or

-80°C) for a defined period (e.g., 7, 14, and 30 days).
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Short-Term (Bench-Top) Stability: Keep aliquots of QC samples at room temperature for a

defined period (e.g., 4, 8, and 24 hours).

Sample Processing: After exposure to the respective storage conditions, process the

samples. A common method is protein precipitation with a solvent like acetonitrile.

Analytical Measurement: Analyze the concentration of PNU 142300 in the processed

samples using a validated analytical method, such as Ultra-Performance Liquid

Chromatography (UPLC) or UPLC-Tandem Mass Spectrometry (UPLC-MS/MS).[4][5]

Data Analysis: Compare the mean concentration of the stability-tested samples to that of

freshly prepared control samples. The stability is often expressed as the percentage of the

initial concentration remaining.

Forced Degradation Studies
Forced degradation studies are crucial for understanding the intrinsic stability of a drug

substance and identifying potential degradation products. As of the current literature, specific

forced degradation studies on PNU 142300 are not widely reported. Such studies would

typically involve exposing the compound to stress conditions like acid, base, oxidation, heat,

and light.

While detailed degradation pathways for PNU 142300 are not available, the focus of research

has been on its formation from linezolid. The stability of linezolid has been more extensively

studied under forced degradation conditions, showing susceptibility to alkaline and oxidative

environments.[6] However, this does not directly translate to the stability profile of PNU 142300.

Researchers are encouraged to perform specific forced degradation studies on PNU 142300 to

establish its degradation profile and develop stability-indicating analytical methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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